Cas no 683774-06-3 ((3S,4S)-Methyl 4-aminotetrahydro-2H-pyran-3-carboxylate hydrobromide)

• Product Name: (3S,4S)-Methyl 4-aminotetrahydro-2H-pyran-3-carboxylate hydrobromide
• CAS No: 683774-06-3
• MF: C₇H₁₄BrNO₃
• MW: 240.0950
• CID: 2093407
• Update Time: 2022-01-25

(3S,4S)-Methyl 4-aminotetrahydro-2H-pyran-3-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-Methyl 4-aminotetrahydro-2H-pyran-3-carboxylate hydrobromide
• (3S,4S)-METHYL 4-AMINOTETRAHYDRO-2H-PYRAN-3-CARBOXYLATE HBR
• Methyl (3s,4s)-4-amino-2,3,5,6-tetrahydro-4H-pyran-3-carboxylate hydrobromide

• Inchi： 1S/C7H13NO3.BrH/c1-10-7(9)5-4-11-3-2-6(5)8;/h5-6H,2-4,8H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： KDGRZZDZUMTGHO-IBTYICNHSA-N
• SMILES： Br[H].O1C([H])([H])C([H])([H])[C@@]([H])([C@]([H])(C(=O)OC([H])([H])[H])C1([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives